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Compound of Interest

Compound Name: Butyl dichloroacetate

CAS No.: 29003-73-4

Cat. No.: B1668123

Get Quote

Executive Summary & Chemical Identity
Butyl dichloroacetate (BDCA) is a specialized halogenated ester used primarily as a

pharmacophore intermediate and a radical precursor in polymer chemistry. It serves as a

lipophilic delivery vehicle for the dichloroacetate (DCA) moiety—a pyruvate dehydrogenase

kinase (PDK) inhibitor—and as a functional building block in Vicarious Nucleophilic Substitution

(VNS) reactions.

Critical Technical Note: CAS Registry Discrepancy
The CAS number 5405-79-8 provided in the request is widely indexed in chemical databases

as 2,2-Dimethyl-3-hexanone, a ketone with no structural relation to butyl dichloroacetate.

Correct Chemical Name: Butyl dichloroacetate (specifically n-butyl 2,2-dichloroacetate).[1]

Correct CAS Registry Number:29003-73-4 (for the n-butyl isomer).[1]

Scope: This guide focuses on the properties and applications of Butyl Dichloroacetate
(C₆H₁₀Cl₂O₂).
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Chemical Structure & Identifiers
Property Specification

IUPAC Name Butyl 2,2-dichloroacetate

Common Name BDCA, Dichloroacetic acid butyl ester

Molecular Formula C₆H₁₀Cl₂O₂

Molecular Weight 185.05 g/mol

SMILES CCCCOC(=O)C(Cl)Cl

InChI Key MASXONVJEAXEIV-UHFFFAOYSA-N

Fundamental Physicochemical Properties
The following data represents the core physical constants for n-butyl dichloroacetate. These

values are critical for process engineering and solvent selection in synthesis.

Table 1: Physical Constants
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Property Value Conditions / Note

Physical State Liquid
Colorless to pale yellow,

pungent odor

Density 1.185 ± 0.05 g/mL @ 20°C (Heavier than water)

Boiling Point 185°C - 190°C @ 760 mmHg (Predicted)

Refractive Index (

)
1.442 @ 20°C

Flash Point > 80°C
Closed Cup (Estimate based

on homologs)

LogP (Octanol/Water) 2.70
Lipophilic (High membrane

permeability)

Solubility (Water) Insoluble Hydrolyzes slowly over time

Solubility (Organic) Miscible
DCM, THF, Ethyl Acetate,

Toluene

Thermodynamic Analysis
BDCA exhibits a high boiling point relative to its molecular weight due to the polarizability of the

dichloro-group and dipole-dipole interactions. However, unlike the parent acid (dichloroacetic

acid), it cannot form intermolecular hydrogen bonds, keeping it a liquid with moderate viscosity.

Its LogP of 2.7 suggests it is an ideal candidate for crossing biological membranes, acting as a

"stealth" carrier for the hydrophilic dichloroacetate anion.

Synthesis & Manufacturing Protocols
Reliable synthesis of BDCA is achieved through two primary pathways: Direct Esterification

(economical) and Acyl Chloride Substitution (high purity).

Method A: Direct Esterification (Dean-Stark Protocol)
Best for large-scale, cost-sensitive production.
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Reagents: Dichloroacetic acid (1.0 eq), n-Butanol (1.2 eq), p-Toluenesulfonic acid (catalytic).

Solvent: Toluene (azeotropic agent).

Procedure: Reflux in a Dean-Stark apparatus to remove water continuously.

Work-up: Wash with NaHCO₃ (remove acid), brine, and dry over MgSO₄. Distill under

reduced pressure.

Method B: Acyl Chloride Substitution
Best for high-purity research applications.

Reagents: Dichloroacetyl chloride (1.0 eq), n-Butanol (1.0 eq), Triethylamine (1.1 eq).

Solvent: Dichloromethane (DCM), anhydrous, 0°C.

Mechanism: Nucleophilic acyl substitution driven by base-mediated HCl scavenging.

Visualization: Synthesis Pathways
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Figure 1: Dual synthetic pathways for Butyl Dichloroacetate showing acid-catalyzed

esterification and acyl chloride substitution routes.

Reactivity & Applications in Drug Development
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BDCA is not merely a solvent; it is a reactive intermediate. Its utility stems from the electron-

withdrawing effect of the two chlorine atoms, which activates the

-proton and the ester carbonyl.

Vicarious Nucleophilic Substitution (VNS)
The

-proton of BDCA is acidic (

estimated ~15-16 in DMSO). In the presence of a base (e.g.,

-BuOK), it forms a carbanion that can attack nitroarenes.

Application: Synthesis of functionalized heterocycles and indole derivatives.[2]

Mechanism: The dichloromethyl carbanion attacks the nitroaromatic ring, followed by

elimination of HCl, introducing a functionalized alkyl group.

Radical Polymerization (ATRA)
BDCA serves as an initiator or monomer in Atom Transfer Radical Addition (ATRA). The C-Cl

bond is labile in the presence of Cu(I) catalysts.

Reaction: Homolytic cleavage of the C-Cl bond generates a radical stabilized by the carbonyl

group, which can add across alkenes (e.g., styrene).

Prodrug Design (PDK Inhibition)
Dichloroacetate (DCA) is a metabolic modulator. However, DCA salts have poor bioavailability

and short half-lives.

Strategy: BDCA acts as a lipophilic ester prodrug.

Metabolism: Once in the plasma or cell, esterases hydrolyze BDCA, releasing active DCA

and innocuous butanol. This enhances cellular uptake compared to the ionic salt form.

Visualization: Reactivity Logic
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Figure 2: Reactivity profile of BDCA illustrating its role as a nucleophile precursor, radical

initiator, and metabolic prodrug.

Analytical Characterization
To validate the identity of synthesized BDCA, the following spectral signatures must be

confirmed.

Proton NMR ( H-NMR, 400 MHz, CDCl )
5.95 ppm (s, 1H): The diagnostic singlet for the -CHCl₂ proton. This peak is shifted
significantly downfield due to the two chlorine atoms.

4.25 ppm (t, 2H): The -O-CH₂- methylene group of the butyl chain.

1.65 ppm (m, 2H): The

-methylene group.

1.40 ppm (m, 2H): The

-methylene group.
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0.95 ppm (t, 3H): The terminal methyl group.

Infrared Spectroscopy (FT-IR)
1745–1755 cm⁻¹: Strong C=O (Ester) stretch. The electron-withdrawing chlorines shift this

frequency higher than typical alkyl esters (~1735 cm⁻¹).

750–800 cm⁻¹: Strong C-Cl stretching vibrations.

Handling & Safety Protocols
BDCA combines the hazards of halogenated solvents and esters. It is a lachrymator and a skin

irritant.

Corrosivity: The dichloroacetyl moiety makes the ester prone to hydrolysis, generating traces

of HCl and Dichloroacetic acid (corrosive) upon storage.

Storage: Store in glass or fluoropolymer containers. Avoid metal containers (steel/aluminum)

due to potential corrosion over time. Keep under inert gas (Nitrogen/Argon) to prevent

moisture ingress.

PPE: Nitrile gloves are insufficient for prolonged contact due to the lipophilic nature of the

ester. Double-gloving or using laminate gloves (Silver Shield) is recommended for bulk

handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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